Cas no 1803635-50-8 (4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine
• CAS No: 1803635-50-8
• MF: C₈H₄F₅N₃O
• MW: 253.128878593445
• CID: 4910894
• Update Time: 2025-08-05

4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F5N3O/c9-6(10)5-1-4(15)3(2-14)7(16-5)17-8(11,12)13/h1,6H,(H2,15,16)
• InChI Key： YPEVRIFYYKAKQH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(N=1)OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine

Introduction to 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1803635-50-8)

4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. This compound, identified by the CAS number 1803635-50-8, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including an amino group, a cyano group, a difluoromethyl group, and a trifluoromethoxy group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine imparts unique electronic and steric properties that can influence its interactions with biological targets. The amino group at the 4-position and the cyano group at the 3-position are particularly noteworthy, as they can serve as points for hydrogen bonding or coordination with biological receptors. Additionally, the electron-withdrawing nature of the cyano and trifluoromethoxy groups, combined with the electron-donating effect of the amino group, can modulate the overall reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. For instance, pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine suggests that it may possess similar bioactivities or serve as a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. For example, the amino group can be acylated or alkylated to introduce additional functionality, while the cyano group can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters. These modifications can enhance solubility, improve pharmacokinetic profiles, or increase binding affinity to target proteins.

The difluoromethyl and trifluoromethoxy groups are particularly interesting from a medicinal chemistry perspective. These fluorinated substituents are known to enhance metabolic stability, improve oral bioavailability, and increase binding affinity through hydrophobic interactions and dipole-dipole forces. The incorporation of these groups into 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine suggests that it may exhibit enhanced pharmacological properties compared to non-fluorinated analogs.

Recent studies have demonstrated the importance of fluorinated pyridines in drug development. For example, compounds containing 2-trifluoromethoxy pyridine moieties have been shown to exhibit potent activity against various diseases, including cancer and infectious diseases. The structural features of 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine align well with these findings, making it a promising candidate for further investigation.

In addition to its potential therapeutic applications, 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine may also find utility in agrochemical research. Pyridine derivatives are well-known for their role in crop protection chemicals due to their ability to interact with biological targets in pests and weeds. The unique combination of functional groups in this compound could make it an effective component in developing new pesticides or herbicides.

The synthesis of 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

One approach to synthesizing this compound involves multi-step organic transformations starting from readily available precursors. For instance, a common strategy might involve constructing the pyridine core followed by sequential functionalization at the 3-, 4-, 6-, and 2-positions. Each step would require careful optimization to maximize yield while minimizing side reactions.

The use of transition metal catalysis has been particularly useful in recent years for constructing complex organic molecules. Catalytic methods can provide efficient routes to desired products while reducing waste and improving atom economy. In the case of 4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine, catalytic coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling could be employed to introduce fluorinated substituents at specific positions on the pyridine ring.

In conclusion,4-Amino-3-cyano-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1803635-50-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its diverse functional groups make it a versatile scaffold for designing novel therapeutic agents with various bioactivities. The incorporation of fluorinated substituents enhances its pharmacological properties by improving metabolic stability and binding affinity. While challenges remain in its synthesis, advances in synthetic chemistry continue to make it more accessible for further exploration by researchers worldwide.